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Compound of Interest

Compound Name: AZD5718
CAS No.: 2041076-43-9
Cat. No.: B1192256

Get Quote

. J

Technical Support Center: AZD5718 Clinical
Research

This technical support center provides guidance for researchers, scientists, and drug

development professionals on managing potential adverse events of AZD5718 in clinical
research.

Troubleshooting Guide: Managing Potential Adverse
Events

This guide is designed to assist investigators in identifying and managing potential adverse
events (AEs) during clinical trials with AZD5718.
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Observed Issue/Question

Potential Cause &
Explanation

Recommended Action &
Monitoring

Headache

Headache has been reported
as a common adverse event in
early-stage clinical trials with
AZD5718 in healthy
volunteers.[1] The exact
mechanism is not defined but
may be related to the
pharmacological action of the

drug.

- Record the severity,
frequency, and duration of the
headache. - Consider standard
over-the-counter analgesics for
symptomatic relief, if
consistent with the study
protocol. - Monitor for any
accompanying symptoms. - If
persistent or severe, a dose
adjustment or interruption may
be considered as per protocol

guidelines.

General Tolerability Issues
(e.g., mild gastrointestinal

discomfort)

While not frequently reported,
individual subject sensitivity

can lead to mild AEs.

- Document all AEs in the case
report form (CRF). - Assess for
any concomitant medications
or conditions that could be
contributing. - For mild events,
continue observation. For
moderate or worsening
symptoms, follow protocol-
specific guidelines for dose

modification or discontinuation.
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- Follow the clinical trial
protocol for routine laboratory
monitoring (e.g., liver function

tests, complete blood count,

As with any investigational renal function). - Any clinically
Unexpected Laboratory drug, there is a potential for significant abnormalities
Abnormalities unforeseen effects on should be reported to the

laboratory parameters. medical monitor and sponsor

immediately. - Repeat testing
to confirm findings. - Correlate
with any clinical signs and

symptoms.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of AZD5718 and how might it relate to potential adverse
events?

Al: AZD5718 is a potent and selective inhibitor of 5-lipoxygenase-activating protein (FLAP).[1]
[2] FLAP is essential for the biosynthesis of leukotrienes, which are pro-inflammatory lipid
mediators.[1][3] By inhibiting FLAP, AZD5718 reduces the production of leukotrienes, such as
Leukotriene B4 (LTB4) and Leukotriene E4 (LTE4).[1][2] The anti-inflammatory effects are the
basis for its investigation in diseases like coronary artery disease.[1][3] Potential adverse
events could theoretically be linked to the systemic reduction of these inflammatory mediators,
though clinical data to date has not indicated significant safety concerns.[1][4][5]

Q2: What is the overall safety profile of AZD5718 observed in clinical trials to date?

A2: Based on published data from a first-in-human study in healthy volunteers and a phase 2a
study in patients with recent myocardial infarction, AZD5718 has been generally well tolerated.
[1][4][5] The most frequently reported adverse event in healthy subjects was headache.[1] In
the phase 2a study, the incidence of adverse events was comparable between the AZD5718
and placebo groups, and no treatment-related serious adverse events were reported.[4][5]

Q3: Are there any known serious adverse events (SAEs) associated with AZD5718?
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A3: In the clinical trials reported so far, no deaths or serious adverse events have been
considered to be related to AZD5718 treatment.[1][4][5]

Q4: What is the recommended starting dose and dose escalation schedule for AZD5718 in
clinical research?

A4: The starting dose in the first-in-human study was determined based on the no-observed-
adverse-effect-level (NOAEL) in the most sensitive preclinical species, with a safety factor
applied.[1] Single ascending doses have been studied from 25 mg to 1200 mg, and multiple
ascending doses from 60 mg to 600 mg once daily for 10 days.[1] In a phase 2a study in
patients, doses of 50 mg and 200 mg once daily were evaluated.[4][5] The specific dose and
escalation plan for any new study should be guided by the approved clinical trial protocol.

Q5: How is AZD5718 administered and what are its pharmacokinetic properties?

A5: AZD5718 has been administered orally as a suspension in early trials.[3] It is rapidly
absorbed, with time to maximum plasma concentration (Tmax) generally occurring within 1-2
hours.[6][7] The mean terminal half-life is approximately 10-12 hours, which supports a once-
daily dosing regimen.[1] Steady-state plasma concentrations are typically achieved after about
3 days of once-daily dosing.[1]

Data Presentation

Table 1: Summary of Adverse Events in a First-in-Human Study (Healthy Subjects)
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Number of Number of
Treatment . . Most Common . .
Study Part Subjects with Subjects with
Group AE
any AE Headache
Single Ascending
AZD5718 17 Headache 3
Dose (SAD)
Placebo 3 - 0
Multiple
Ascending Dose AZD5718 10 Headache 5
(MAD)
Placebo 4 Headache 1

Data sourced
from a
randomized,
single-blind,
placebo-
controlled study.
All AEs were
considered mild
or moderate in

intensity.[1]

Table 2: Overview of Adverse Events in the Phase 2a FLAVOUR Study (Patients with Recent

Myocardial Infarction)
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Number of Patients with

Treatment Cohort Treatment Group .
any AE | Total Patients
4-Week Cohort AZD5718 200 mg 12/18
AZD5718 50 mg 3/6
Placebo 6/13
12-Week Cohort AZD5718 200 mg 27134
AZD5718 50 mg 14/19
Placebo 24/ 38

Serious AEs were not
considered treatment-related,

and there were no deaths.[4]

[5]

Experimental Protocols

Protocol 1: Monitoring of Pharmacodynamic Biomarkers
Objective: To assess the target engagement and biological effect of AZD5718.
Methodology:

o Leukotriene B4 (LTB4) Inhibition in Whole Blood (ex vivo stimulation):

o

Collect whole blood samples into tubes containing K2EDTA as an anticoagulant at pre-
defined time points (e.g., pre-dose and multiple time points post-dose).[1]

o

Stimulate the blood samples with a calcium ionophore to induce LTB4 production.[1]

[¢]

Measure the concentration of LTB4 using a validated immunoassay or other quantitative
method.

[¢]

Calculate the percent inhibition of LTB4 production relative to a pre-dose or placebo
baseline.
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e Urinary Leukotriene E4 (LTE4) Measurement:

o

Collect urine samples over a specified period (e.g., 24-hour collection).[1]

Measure the concentration of LTE4 in the urine using a validated analytical method, such

[¢]

as liquid chromatography-mass spectrometry (LC-MS).[1]

[¢]

Normalize LTE4 levels to urinary creatinine to account for variations in urine dilution.[6]

[¢]

Assess the change in urinary LTE4 levels from baseline.
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Caption: Mechanism of action of AZD5718 as a FLAP inhibitor.
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Caption: Workflow for monitoring pharmacodynamic biomarkers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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